Cas no 1807065-31-1 (6-Chloro-3-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride)

• Product Name: 6-Chloro-3-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride
• CAS No: 1807065-31-1
• MF: C₇H₂Cl₂F₂N₂O₃
• MW: 271.00518655777
• CID: 4870342
• Update Time: 2025-06-09

6-Chloro-3-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride

• Inchi： 1S/C7H2Cl2F2N2O3/c8-3-1-2(5(9)14)4(6(10)11)7(12-3)13(15)16/h1,6H
• InChI Key： BMKIVUSMDBDIES-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)Cl)=C(C(F)F)C([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 3.1
• Topological Polar Surface Area: 75.8

Additional information on 6-Chloro-3-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride

Comprehensive Overview of 6-Chloro-3-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride (CAS No. 1807065-31-1)

6-Chloro-3-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride (CAS No. 1807065-31-1) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro group, a difluoromethyl moiety, and a nitro substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and crop protection applications.

The compound's pyridine core is a common scaffold in medicinal chemistry, often associated with enhanced binding affinity and metabolic stability. The presence of the carbonyl chloride group further increases its reactivity, enabling facile derivatization into esters, amides, and other functionalized derivatives. This versatility has led to a surge in demand for 6-Chloro-3-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride in recent years, particularly in the development of novel heterocyclic compounds.

In the context of current research trends, this compound aligns with the growing interest in fluorinated pyridines, which are gaining attention for their improved pharmacokinetic properties. Fluorination, as exemplified by the difluoromethyl group in this molecule, is a key strategy in modern drug design to enhance bioavailability and reduce toxicity. Searches for "fluorinated pyridine derivatives" and "nitropyridine applications" have seen a significant uptick, reflecting the scientific community's focus on these motifs.

From a synthetic chemistry perspective, CAS 1807065-31-1 serves as a crucial building block for constructing more complex architectures. Its nitro group can be selectively reduced to amines, while the carbonyl chloride allows for nucleophilic substitution reactions. These features make it particularly valuable in parallel synthesis and combinatorial chemistry approaches, which are dominant themes in contemporary organic chemistry publications.

The compound's stability and purity are critical parameters for researchers. Analytical methods such as HPLC, NMR, and mass spectrometry are typically employed to characterize 6-Chloro-3-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride. Storage recommendations generally suggest anhydrous conditions at low temperatures to preserve its reactive functional groups, a topic frequently queried in chemical forums and knowledge bases.

In agrochemical applications, derivatives of this compound have shown promise as potential pesticide intermediates. The chloro and nitro substituents contribute to the biological activity of resulting molecules, making it a subject of interest in crop protection research. This aligns with current global discussions about sustainable agriculture and the need for more efficient pest control agents.

From a commercial availability standpoint, CAS 1807065-31-1 is typically supplied by specialized chemical manufacturers with strict quality control measures. Pricing and scalability of production are common concerns among buyers, as reflected in search engine queries about "bulk suppliers of nitropyridine derivatives" and "custom synthesis of fluorinated heterocycles".

The safety profile of 6-Chloro-3-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride requires standard laboratory precautions for handling reactive compounds. While not classified as extremely hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material, information often sought by laboratory personnel.

Looking forward, the applications of this compound are expected to expand as research into fluorine chemistry and nitrogen-containing heterocycles continues to advance. Its structural features position it well for incorporation into next-generation pharmaceutical candidates and specialty chemicals, maintaining its relevance in scientific literature and industrial applications for years to come.

For researchers investigating structure-activity relationships (SAR), the compound offers multiple points for modification, allowing systematic exploration of how halogen substitution and nitro group positioning affect biological activity. This makes 6-Chloro-3-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride particularly valuable in lead optimization studies across multiple therapeutic areas.